![molecular formula C12H9NO3 B1610577 3'-Nitro-[1,1'-biphenyl]-4-ol CAS No. 53059-30-6](/img/structure/B1610577.png)
3'-Nitro-[1,1'-biphenyl]-4-ol
Overview
Description
3'-Nitro-[1,1'-biphenyl]-4-ol, also known as Nitrophenol, is an aromatic organic compound with a nitro group (-NO2) and a hydroxyl group (-OH) attached to a biphenyl molecule. It is widely used in various fields of science, including chemistry, biochemistry, and pharmacology, due to its unique chemical properties and biological activities.
Scientific Research Applications
Antimalarial Activity
- A study by Werbel et al. (1986) synthesized a series of compounds including 3'-Nitro-[1,1'-biphenyl]-4-ol derivatives, which demonstrated significant antimalarial activity against Plasmodium berghei in mice and showed promising properties for potential clinical trials in humans (Werbel et al., 1986).
Antimicrobial and Anti-inflammatory Activities
- Research by Devi et al. (2019) involved synthesizing diorganotin(IV) complexes derived from this compound, which exhibited noteworthy antimicrobial, antioxidant, and anti-inflammatory properties (Devi et al., 2019).
Synthesis of 4-Nitro-dibenzofurans and Benzofuro-Indoles
- Kumar et al. (2015) discussed the synthesis of substituted 3'-Nitro-[1,1'-biphenyl]-4-ols, leading to the creation of novel 4-nitro-dibenzofurans and benzofuro-indoles, useful in various chemical applications (Kumar et al., 2015).
pH-sensitive Azo Dyes
- A study by Qamar et al. (2020) produced a nitro terminated azo dye derived from this compound, showing high sensitivity in specific pH ranges and potential application as a ‘naked-eye’ colorimetric sensor for H+ ion concentration (Qamar et al., 2020).
Nonlinear Optical Behavior
- The research by Muthuraman et al. (2001) involved the use of this compound derivatives in the design of new materials exhibiting quadratic nonlinear optical behavior, demonstrating the potential for applications in photonics and optoelectronics (Muthuraman et al., 2001).
properties
IUPAC Name |
4-(3-nitrophenyl)phenol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H9NO3/c14-12-6-4-9(5-7-12)10-2-1-3-11(8-10)13(15)16/h1-8,14H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UNJAJDWFIYUSJV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)[N+](=O)[O-])C2=CC=C(C=C2)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H9NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20499331 | |
Record name | 3'-Nitro[1,1'-biphenyl]-4-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20499331 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
215.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
53059-30-6 | |
Record name | 3'-Nitro[1,1'-biphenyl]-4-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20499331 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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